N-(4-acetylphenyl)-2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H23N5O2S/c1-12(24)13-7-9-15(10-8-13)20-16(25)11-26-18-22-21-17(23(18)19)14-5-3-2-4-6-14/h7-10,14H,2-6,11,19H2,1H3,(H,20,25)
• InChI Key: BMWRNZZDVVMROH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3CCCCC3
• Molecular Formula: C18H23N5O2S
• Molecular Weight: 373.5 g/mol

Description

N-(4-acetylphenyl)-2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H23N5O2S and its molecular weight is 373.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

• A study focused on the synthesis of pyrolin derivatives, including those similar to N-(4-acetylphenyl)-2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, demonstrating their significant anti-exudative properties. This suggests a potential application in reducing inflammation or edema (Chalenko et al., 2019).

Characterization and Structural Analysis

• Research on the vibrational spectroscopic signatures and the effect of rehybridization on similar compounds provides deep insights into their structural characteristics and potential interaction mechanisms with biological targets (Jenepha Mary et al., 2022).

Antimicrobial and Antiviral Activities

• The synthesis and in vitro study of antiviral and virucidal activity of novel 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives reveal some compounds' potential to reduce viral replication, highlighting their significance in developing new antiviral agents (Wujec et al., 2011).

Anticancer Evaluation

• A novel series of 4-arylsulfonyl-1,3-oxazoles, similar in structure to N-(4-acetylphenyl)-2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, showed promising anticancer activities against various cancer cell lines, suggesting a pathway for developing new cancer therapies (Zyabrev et al., 2022).